2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H20FN3O4S/c1-33-21-9-5-3-7-19(21)27-22(30)14-28-20-8-4-2-6-18(20)25(24(28)32)29(23(31)15-34-25)17-12-10-16(26)11-13-17/h2-13H,14-15H2,1H3,(H,27,30)
• InChI Key: GPHVVKJYJKGDES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)F
• Molecular Formula: C25H20FN3O4S
• Molecular Weight: 477.5 g/mol
• CAS No.: 894552-95-5

Description

2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H20FN3O4S and its molecular weight is 477.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antibacterial Agents

• Compounds similar to 2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2-methoxyphenyl)acetamide have been synthesized and tested for their antimicrobial properties. These compounds have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria, making them potential candidates for developing new antibacterial agents (Borad et al., 2015), (Yolal et al., 2012).

Anti-inflammatory and Antioxidant Applications

• Novel derivatives of this compound have been synthesized and shown significant anti-inflammatory activity. Among these, certain compounds have been highlighted for their potential in treating inflammatory conditions, thanks to their ability to inhibit key inflammatory markers and pathways (Sunder et al., 2013), (Koppireddi et al., 2013).
• Some compounds have exhibited both antioxidant and anti-inflammatory activities, indicating their dual therapeutic potential in managing oxidative stress and inflammation-related disorders (Ma et al., 2011).

Anticonvulsant and Hypoglycemic Activities

• Research has also focused on the synthesis of indoline derivatives for anticonvulsant evaluation, where some compounds showed promising results in standard anticonvulsant activity assays. These findings suggest potential applications in developing treatments for epilepsy and other seizure disorders (Nath et al., 2021).
• Additionally, novel thiazolidinedione derivatives, closely related to the chemical structure , have been synthesized and evaluated for their hypoglycemic activity in animal models. These studies indicate the potential of these compounds in managing blood sugar levels, contributing to diabetes research (Nikalje et al., 2012).

Structural and Mechanistic Studies

• The structure and tautomerism of compounds related to this compound have been explored through crystallographic and computational studies. These investigations provide insights into the molecular basis of their biological activities and contribute to the design of more effective therapeutic agents (Balti et al., 2016).